Cas no 1440663-33-1 ((E)-1-(3-Chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one)

• Product Name: (E)-1-(3-Chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• CAS No: 1440663-33-1
• MF: C₁₄H₁₁ClOS
• MW: 262.754541635513
• MDL: MFCD05364153
• CID: 4700460
• Update Time: 2025-08-05

(E)-1-(3-Chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-Chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• (E)-1-(3-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• (E)-1-(3-Chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

• MDL： MFCD05364153
• Inchi： 1S/C14H11ClOS/c1-10-5-6-13(17-10)7-8-14(16)11-3-2-4-12(15)9-11/h2-9H,1H3/b8-7+
• InChI Key： IAXJYZYJCVWBOV-BQYQJAHWSA-N
• SMILES： ClC1=CC=CC(=C1)C(/C=C/C1=CC=C(C)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Topological Polar Surface Area: 45.3

Additional information on (E)-1-(3-Chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

Comprehensive Overview of (E)-1-(3-Chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS No. 1440663-33-1)

The compound (E)-1-(3-Chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one, identified by its CAS No. 1440663-33-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. This chalcone derivative is characterized by its unique structural features, including a 3-chlorophenyl group and a 5-methylthiophen-2-yl moiety, which contribute to its diverse applications. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its ability to interact with biological targets.

In recent years, the demand for chalcone derivatives like (E)-1-(3-Chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one has surged due to their role in developing novel therapeutics. This compound is often explored for its anti-inflammatory and antioxidant properties, aligning with the growing interest in natural product-inspired drug design. Additionally, its conjugated double bond system makes it a candidate for optoelectronic applications, a hot topic in the field of organic electronics.

The synthesis of CAS No. 1440663-33-1 typically involves a Claisen-Schmidt condensation reaction, a well-established method for producing chalcones. This process highlights the compound's accessibility and scalability, which are critical factors for industrial applications. Researchers frequently search for efficient synthetic routes and purification techniques for this molecule, reflecting its importance in both academic and commercial settings.

One of the most discussed aspects of (E)-1-(3-Chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one is its potential in cancer research. Studies have suggested that chalcone derivatives may exhibit cytotoxic effects against certain cancer cell lines, making them a focal point for oncology drug development. This aligns with the broader trend of targeting small molecules for precision medicine, a topic frequently queried in scientific databases and AI-driven research tools.

Beyond pharmaceuticals, CAS No. 1440663-33-1 is also investigated for its role in material science. Its π-conjugated system lends itself to applications in organic semiconductors and photovoltaic devices. With the rise of sustainable energy solutions, researchers are keen to explore how such compounds can enhance the efficiency of solar cells and LEDs, addressing a key area of public and scientific interest.

Quality control and analytical characterization of (E)-1-(3-Chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one are essential for ensuring its suitability in various applications. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently searched by professionals seeking reliable protocols for compound validation.

In summary, CAS No. 1440663-33-1 represents a versatile and highly studied compound with broad implications across multiple disciplines. Its relevance to drug discovery, material science, and sustainable technology ensures its continued prominence in research and development. As scientific inquiry advances, this molecule is likely to remain a subject of intense investigation and innovation.